![molecular formula C11H14ClF2NO B6201413 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride CAS No. 2694729-48-9](/img/new.no-structure.jpg)
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride
Overview
Description
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride is a chemical compound that features a pyrrolidine ring substituted with a difluoromethoxyphenyl group
Preparation Methods
The synthesis of 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride typically involves the reaction of 4-(difluoromethoxy)benzaldehyde with pyrrolidine under specific conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Industrial production methods may involve optimizing reaction conditions to maximize yield and purity, including temperature control, reaction time, and purification steps .
Chemical Reactions Analysis
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents for substitution reactions include halogens and nucleophiles.
The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is studied for its potential biological activity and interactions with various biomolecules.
Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride involves its interaction with specific molecular targets and pathways. The difluoromethoxy group can influence the compound’s binding affinity and selectivity for certain receptors or enzymes. The pyrrolidine ring can also contribute to the compound’s overall biological activity by affecting its three-dimensional structure and interactions with target proteins .
Comparison with Similar Compounds
3-[4-(difluoromethoxy)phenyl]pyrrolidine hydrochloride can be compared with other similar compounds, such as:
3-[4-(trifluoromethoxy)phenyl]pyrrolidine hydrochloride: This compound has a trifluoromethoxy group instead of a difluoromethoxy group, which can affect its chemical and biological properties.
3-[4-(methoxy)phenyl]pyrrolidine hydrochloride: This compound has a methoxy group instead of a difluoromethoxy group, which can influence its reactivity and interactions with biological targets.
Properties
CAS No. |
2694729-48-9 |
|---|---|
Molecular Formula |
C11H14ClF2NO |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
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